Cas no 61415-71-2 (9,10-Anthracenedione, 2,3-dimethyl-6-nitro-)

• Product Name: 9,10-Anthracenedione, 2,3-dimethyl-6-nitro-
• CAS No: 61415-71-2
• MF: C₁₆H₁₁NO₄
• MW: 281.262844324112
• CID: 480325
• PubChem ID: 12307088
• Update Time: 2025-04-19

9,10-Anthracenedione, 2,3-dimethyl-6-nitro- Chemical and Physical Properties

Names and Identifiers

• 9,10-Anthracenedione, 2,3-dimethyl-6-nitro-
• 2,3-dimethyl-6-nitroanthracene-9,10-dione
• DTXSID40486849
• 61415-71-2

• Inchi： 1S/C16H11NO4/c1-8-5-12-13(6-9(8)2)16(19)14-7-10(17(20)21)3-4-11(14)15(12)18/h3-7H,1-2H3
• InChI Key： ZBDPHYARCLRGLD-UHFFFAOYSA-N
• SMILES： O=C1C2C=C(C=CC=2C(C2C=C(C)C(C)=CC=21)=O)[N+](=O)[O-]

Computed Properties

• Exact Mass: 281.06883
• Monoisotopic Mass: 281.06880783g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 0
• Complexity: 483
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 80Ų

Experimental Properties

• PSA: 77.28